Methandriol Diacetate
Methandriol Diacetate
Brand Name:
Vulcanchem
CAS No.:
2061-86-1
VCID:
VC0051834
InChI:
InChI=1S/C24H36O4/c1-15(25)27-18-8-11-22(3)17(14-18)6-7-19-20(22)9-12-23(4)21(19)10-13-24(23,5)28-16(2)26/h6,18-21H,7-14H2,1-5H3/t18-,19+,20-,21-,22-,23-,24-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4(C)OC(=O)C)C)C
Molecular Formula:
C24H36O4
Molecular Weight:
388.5 g/mol
Methandriol Diacetate
CAS No.: 2061-86-1
Reference Standards
VCID: VC0051834
Molecular Formula: C24H36O4
Molecular Weight: 388.5 g/mol
| CAS No. | 2061-86-1 |
|---|---|
| Product Name | Methandriol Diacetate |
| Molecular Formula | C24H36O4 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17S)-17-acetyloxy-10,13,17-trimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H36O4/c1-15(25)27-18-8-11-22(3)17(14-18)6-7-19-20(22)9-12-23(4)21(19)10-13-24(23,5)28-16(2)26/h6,18-21H,7-14H2,1-5H3/t18-,19+,20-,21-,22-,23-,24-/m0/s1 |
| Standard InChIKey | HHCVPHSEENQSLU-IWMXCVPLSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@]4(C)OC(=O)C)C)C |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4(C)OC(=O)C)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4(C)OC(=O)C)C)C |
| Synonyms | 17-Methyl-androst-5-ene-3β,17β-diol Diacetate; (3β,17β)-17-Methylandrost-5-ene-3,17-diol Diacetate; |
| PubChem Compound | 102203 |
| Last Modified | Nov 11 2021 |
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